Cas no 2138249-64-4 (4-(1-ethyl-1H-imidazol-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol)

• Product Name: 4-(1-ethyl-1H-imidazol-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol
• CAS No: 2138249-64-4
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 6587551
• PubChem ID: 165451200
• Update Time: 2025-07-23

4-(1-ethyl-1H-imidazol-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethyl-1H-imidazol-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol
• EN300-713497
• 2138249-64-4

• Inchi： 1S/C10H14N4O/c1-4-14-6-5-11-9(14)8-7(2)12-13(3)10(8)15/h5-6,12H,4H2,1-3H3
• InChI Key： QAEWDDWVIQOPDT-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)NN1C)C1=NC=CN1CC

Computed Properties

• Exact Mass: 206.11676108g/mol
• Monoisotopic Mass: 206.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.2Ų

Additional information on 4-(1-ethyl-1H-imidazol-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol

Introduction to 4-(1-ethyl-1H-imidazol-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol (CAS No. 2138249-64-4)

4-(1-ethyl-1H-imidazol-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol, identified by its CAS number 2138249-64-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This heterocyclic molecule combines a pyrazole core with an imidazole moiety, making it a versatile scaffold for the development of novel bioactive agents. The structural features of this compound contribute to its potential applications in medicinal chemistry, particularly in the design of molecules targeting neurological and inflammatory pathways.

The pyrazole ring is a well-known pharmacophore in drug design, frequently incorporated into therapeutic agents due to its ability to engage with biological targets such as enzymes and receptors. The presence of the 1-methyl group at the 3-position of the pyrazole ring enhances its lipophilicity, which is often a desirable property for oral bioavailability. Additionally, the ethyl-substituted imidazole moiety at the 4-position introduces further complexity and modularity, allowing for structural diversification and fine-tuning of pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of heterocyclic compounds in drug development. Studies have demonstrated that the combination of pyrazole and imidazole rings can lead to compounds with enhanced binding affinity and selectivity. For instance, virtual screening campaigns have identified several derivatives of this scaffold as potential inhibitors of kinases and other enzymes implicated in cancer and inflammation. The 5-hydroxyl group on the pyrazole ring provides an additional site for functionalization, enabling the synthesis of analogs with tailored biological activities.

In vitro studies have begun to explore the pharmacological profile of 4-(1-ethyl-1H-imidazol-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol. Initial results suggest that this compound exhibits moderate activity against certain inflammatory mediators, making it a promising candidate for further investigation in chronic disease models. The interaction between the imidazole nitrogen and biological targets appears to be critical for its observed effects, underscoring the value of this structural motif in medicinal chemistry.

The synthesis of this compound involves multi-step organic transformations, including condensation reactions and nucleophilic substitutions. The use of protected/imine intermediates allows for regioselective functionalization, ensuring that the desired substitution patterns are achieved. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one, reducing both cost and environmental impact.

From a broader perspective, the development of new chemical entities such as 4-(1-ethyl-1H-imidazol-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol aligns with global trends toward sustainable drug discovery. By leveraging computational tools and green chemistry principles, researchers can accelerate the identification and optimization of lead compounds while minimizing waste. This approach not only enhances efficiency but also supports efforts to develop safer and more effective therapeutics.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its mechanism of action and expanding its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical applications. As our understanding of biological pathways continues to grow, compounds like 4-(1-ethyl-1H-imidazol-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol are likely to play an increasingly important role in addressing unmet medical needs.